molecular formula C12H13BrN2O2 B8279313 4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione CAS No. 954124-93-7

4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione

Cat. No. B8279313
CAS RN: 954124-93-7
M. Wt: 297.15 g/mol
InChI Key: RBDOGCCROYAPSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione is a useful research compound. Its molecular formula is C12H13BrN2O2 and its molecular weight is 297.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

954124-93-7

Molecular Formula

C12H13BrN2O2

Molecular Weight

297.15 g/mol

IUPAC Name

4-(4-amino-3-bromophenyl)-1-methylpiperidine-2,6-dione

InChI

InChI=1S/C12H13BrN2O2/c1-15-11(16)5-8(6-12(15)17)7-2-3-10(14)9(13)4-7/h2-4,8H,5-6,14H2,1H3

InChI Key

RBDOGCCROYAPSW-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)CC(CC1=O)C2=CC(=C(C=C2)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 289 mg (1.32 mmol) of 4-(4-amino-phenyl)-1-methyl-piperidine-2,6-dione (as prepared in the previous step) in CH2Cl2 (15 mL) was treated portionwise with 224 mg (1.29 mmol) of solid NBS for 20 min. The mixture was diluted with CH2Cl2 (30 mL) and washed with saturated aqueous NaHCO3 (2×30 mL). The organic layer was dried (MgSO4) and concentrated in vacuo. Silica gel chromatography of the residue with 25-50% EtOAc-hexane afforded 265 mg (67%) of the title compound as a tan solid: Mass spectrum (ESI, m/z): Calcd. for C12H13N2O2Br, 297.0/299.0 (M+H). found 297.0/299.0.
Quantity
289 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
[Compound]
Name
solid
Quantity
224 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Three
Yield
67%

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